Cas no 1896253-77-2 (2-(2-Fluoro-5-methylphenyl)propan-1-ol)

• Product Name: 2-(2-Fluoro-5-methylphenyl)propan-1-ol
• CAS No: 1896253-77-2
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5969762
• PubChem ID: 117276632
• Update Time: 2025-10-29

2-(2-Fluoro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1896253-77-2
• 2-(2-Fluoro-5-methylphenyl)propan-1-ol
• EN300-6506262

• Inchi： 1S/C10H13FO/c1-7-3-4-10(11)9(5-7)8(2)6-12/h3-5,8,12H,6H2,1-2H3
• InChI Key： BXAWWYJAGMFXTG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C)CO

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Fluoro-5-methylphenyl)propan-1-ol

Introduction to 2-(2-Fluoro-5-methylphenyl)propan-1-ol (CAS No. 1896253-77-2)

2-(2-Fluoro-5-methylphenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1896253-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic alcohols, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro group and a methyl substituent on the phenyl ring, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and biochemists alike.

The molecular structure of 2-(2-Fluoro-5-methylphenyl)propan-1-ol consists of a propyl chain attached to a benzene ring that is substituted with a fluoro atom at the 2-position and a methyl group at the 5-position. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity in many pharmacological compounds, making it a valuable moiety in drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. 2-(2-Fluoro-5-methylphenyl)propan-1-ol has been studied for its potential role in developing novel therapeutic agents. Its alcohol functional group (-OH) makes it a versatile intermediate that can be further modified through various chemical reactions, such as esterification, etherification, or oxidation, to produce derivatives with tailored properties.

One of the most compelling aspects of 2-(2-Fluoro-5-methylphenyl)propan-1-ol is its potential application in the synthesis of small-molecule drugs. The combination of the fluoro and methyl substituents on the phenyl ring can influence both the pharmacokinetic and pharmacodynamic profiles of the resulting compounds. For instance, fluorine atoms can increase lipophilicity and reduce susceptibility to metabolic degradation, while methyl groups can enhance binding interactions by providing steric hindrance.

Recent research has highlighted the importance of fluorinated aromatic alcohols in medicinal chemistry. Studies have demonstrated that compounds containing this structural motif can exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. For example, derivatives of 2-(2-Fluoro-5-methylphenyl)propan-1-ol have shown promise in preclinical studies as potential inhibitors of kinases and other enzymes implicated in tumor growth and progression.

The synthesis of 2-(2-Fluoro-5-methylphenyl)propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and reduction steps. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, reducing waste and improving overall process economics.

From a computational chemistry perspective, 2-(2-Fluoro-5-methylphenyl)propan-1-ol has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at the fluoro and methyl positions can fine-tune binding affinity and selectivity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry continues to explore new applications for 2-(2-Fluoro-5-methylphenyl)propan-1-ol beyond its current uses. Researchers are investigating its potential as a building block for more complex drug molecules, leveraging its structural features to develop innovative therapeutic strategies. Additionally, the compound's role in drug discovery is being examined in conjunction with emerging technologies such as high-throughput screening and artificial intelligence-driven molecular design.

In conclusion, 2-(2-Fluoro-octanone) is a significant compound in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its ability to serve as an intermediate for synthesizing bioactive molecules makes it a valuable asset in medicinal research. As our understanding of fluorinated aromatic compounds continues to grow, so too will their impact on the discovery and development of new therapies for various diseases.